Cas no 220453-60-1 (2-Bromo-3-chlorobenzyl Bromide 98%)

• Product Name: 2-Bromo-3-chlorobenzyl Bromide 98%
• CAS No: 220453-60-1
• MF: C₇H₅Br₂Cl
• MW: 284.375599622726
• MDL: MFCD18390316
• CID: 3161177
• PubChem ID: 23289004
• Update Time: 2025-06-09

2-Bromo-3-chlorobenzyl Bromide 98% Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chlorobenzyl bromide
• 2-Bromo-3-chlorobenzylbromide98%
• WXOCIVQFRGGCER-UHFFFAOYSA-N
• 2-bromo-1-(bromomethyl)-3-chlorobenzene
• 2-Bromo-3-chlorobenzyl bromide 98%
• Benzene, 2-bromo-1-(bromomethyl)-3-chloro-
• XH1045
• 220453-60-1
• SY247331
• VIA45360
• DB-089794
• MFCD18390316
• PS-10028
• E88023
• SCHEMBL7183195
• EN300-367357
• AKOS027369191
• 3-chloro-2-bromobenzyl bromide
• 824-153-5
• 2-Bromo-3-chlorobenzyl Bromide 98%

• MDL： MFCD18390316
• Inchi： 1S/C7H5Br2Cl/c8-4-5-2-1-3-6(10)7(5)9/h1-3H,4H2
• InChI Key： WXOCIVQFRGGCER-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CBr)Cl

Computed Properties

• Exact Mass: 283.843
• Monoisotopic Mass: 281.845
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 291.4±25.0 °C at 760 mmHg
• Flash Point: 142.4±13.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Bromo-3-chlorobenzyl Bromide 98% Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-3-chlorobenzyl Bromide 98%

Research Brief on 2-Bromo-3-chlorobenzyl Bromide 98% (CAS: 220453-60-1) in Chemical Biology and Pharmaceutical Applications

2-Bromo-3-chlorobenzyl Bromide 98% (CAS: 220453-60-1) is a halogenated benzyl bromide derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of complex molecules for drug discovery and material science. Recent studies have highlighted its role in cross-coupling reactions, nucleophilic substitutions, and as a precursor for bioactive compounds targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-3-chlorobenzyl Bromide in the synthesis of novel kinase inhibitors. Researchers utilized this compound as a key building block to introduce the benzyl bromide moiety into a lead compound, enhancing its binding affinity to target proteins. The study reported a 40% improvement in inhibitory activity against specific cancer-related kinases compared to previous generations of inhibitors.

In pharmaceutical process chemistry, 2-Bromo-3-chlorobenzyl Bromide has shown promise in continuous flow chemistry applications. A recent publication in Organic Process Research & Development (2024) described its use in a telescoped synthesis approach, where the compound's reactivity was carefully controlled to achieve high yields (98%) while minimizing byproduct formation. This advancement addresses previous challenges in scaling up production of related pharmaceutical intermediates.

The compound's mechanism of action in various synthetic pathways has been further elucidated through computational chemistry studies. Density functional theory (DFT) calculations have revealed that the bromine and chlorine substituents create an electronic environment that facilitates selective reactions at the benzyl position. This understanding has enabled more precise control over reaction outcomes in complex syntheses.

Recent safety and handling studies have provided updated guidelines for working with 2-Bromo-3-chlorobenzyl Bromide. While maintaining its 98% purity is crucial for consistent reaction outcomes, researchers have developed improved storage protocols to prevent degradation. These include recommendations for argon atmosphere storage at -20°C, which has been shown to maintain stability for extended periods.

Emerging applications in materials science have expanded the potential uses of this compound beyond pharmaceutical synthesis. A 2024 study in Advanced Materials demonstrated its incorporation into organic electronic materials, where the halogen atoms contribute to enhanced charge transport properties. This dual applicability in both life sciences and materials science positions 2-Bromo-3-chlorobenzyl Bromide as a compound of growing interdisciplinary importance.

Future research directions for 220453-60-1 include exploring its use in biocatalysis and enzyme-mediated transformations. Preliminary studies suggest that engineered enzymes can selectively modify the benzyl bromide group, opening new possibilities for greener synthetic routes. Additionally, structure-activity relationship studies are ongoing to optimize its derivatives for specific therapeutic targets.